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Compound of Interest

Compound Name: Ethyl anthranilate

Cat. No.: B146823

Introduction: Ethyl anthranilate, an ester of anthranilic acid, is a compound with a multifaceted
biological profile. While extensively utilized in the fragrance and flavor industries for its
characteristic grape-like aroma, emerging research has highlighted its potential in
pharmaceutical and agrochemical applications. This technical guide provides an in-depth
analysis of the biological activities of ethyl anthranilate, focusing on its insect repellent,
antimicrobial, anticancer, and anti-inflammatory properties. The information is tailored for
researchers, scientists, and drug development professionals, with a focus on quantitative data,
detailed experimental methodologies, and the elucidation of relevant signaling pathways.

Insect Repellent Activity

Ethyl anthranilate has demonstrated significant efficacy as an insect repellent, particularly
against various mosquito species. Its mechanism of action is believed to involve the activation
of the same olfactory receptors that are targeted by the widely used synthetic repellent, N,N-
Diethyl-meta-toluamide (DEET).[1]

Quantitative Data for Insect Repellent Activity

The repellent effects of ethyl anthranilate have been quantified in several studies. The
following table summarizes key efficacy data against different mosquito species.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b146823?utm_src=pdf-interest
https://www.benchchem.com/product/b146823?utm_src=pdf-body
https://www.benchchem.com/product/b146823?utm_src=pdf-body
https://www.benchchem.com/product/b146823?utm_src=pdf-body
https://www.researchgate.net/figure/IC-50-and-Inhibition-rate-on-NO-production-in-LPS-treated-RAW2647-cells-at-the-compound_tbl3_336453596
https://www.benchchem.com/product/b146823?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Mosquito
. Assay Type Parameter Value Reference
Species
Aedes aegypti Arm-in-cage ED50 0.96% wiv [2]
Complete
Arm-in-cage Protection Time 60 min [2]
(10% wiv)
Anopheles )
) Arm-in-cage ED50 5.4% wiv [2]
stephensi
Complete
Arm-in-cage Protection Time 60 min [2]
(10% wiv)
Culex ]
) ) Arm-in-cage ED50 3.6% wiv [2]
quinquefasciatus
Complete
Arm-in-cage Protection Time 30 min [2]
(10% wiv)
) Repellency Repellency Rate
Aedes albopictus 38.47% [2]
Assay (1% EA)

ED50: Effective dose required to repel 50% of the mosquito population. Complete Protection
Time: The duration for which the repellent provides 100% protection from bites.

Experimental Protocol: Arm-in-Cage Assay for Mosquito
Repellency

This protocol is a standard method for evaluating the efficacy of topical insect repellents.

Objective: To determine the Complete Protection Time (CPT) and Effective Dose (ED50) of
ethyl anthranilate against a specific mosquito species.

Materials:

» Ethyl anthranilate solutions of varying concentrations (w/v) in ethanol.
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o DEET solution as a positive control.
« Ethanol as a negative control.

e Cages containing a known number of host-seeking, non-blood-fed female mosquitoes (e.g.,
200).

e Human volunteers.

e Micropipettes.

Procedure:

e Volunteer's forearms are washed with unscented soap and rinsed thoroughly.
o Adefined area of the forearm (e.g., 30 cm?) is marked.

o A specific volume (e.g., 0.1 mL) of the test compound (ethyl anthranilate solution, DEET, or
ethanol) is applied evenly to the marked area.

o After a 30-minute acclimatization period, the treated forearm is exposed inside the mosquito
cage for a set duration (e.g., 3 minutes).

e The number of mosquitoes landing and biting is recorded.

e The arm is withdrawn, and the process is repeated at 30-minute intervals until the first
confirmed bite.

e The CPT is the time from application to the first confirmed bite.

» To determine the ED50, different concentrations of ethyl anthranilate are tested, and the
dose that repels 50% of the mosquitoes is calculated using probit analysis.

Signaling Pathway: Olfactory Receptor Activation

The repellent activity of ethyl anthranilate is initiated by its interaction with olfactory receptors
on the antennae of insects. This binding event triggers a downstream signaling cascade,
leading to neuronal activation and subsequent aversive behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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